Cas no 1261455-00-8 (5-Iodo-2-phenylpyrimidine)

• Product Name: 5-Iodo-2-phenylpyrimidine
• CAS No: 1261455-00-8
• MF: C₁₀H₇IN₂
• MW: 282.080454111099
• CID: 4826824
• Update Time: 2025-06-07

5-Iodo-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-phenylpyrimidine
• IC=1C=NC(=NC1)C1=CC=CC=C1
• 5-Iodo-2-phenylpyrimidine

• Inchi： 1S/C10H7IN2/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： ULTOSIOACFHOOU-UHFFFAOYSA-N
• SMILES： IC1C=NC(C2C=CC=CC=2)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8

Additional information on 5-Iodo-2-phenylpyrimidine

Introduction to 5-Iodo-2-phenylpyrimidine (CAS No: 1261455-00-8)

5-Iodo-2-phenylpyrimidine, with the chemical formula C₆H₅IN₂, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1261455-00-8, has garnered attention due to its versatile applications in synthesizing biologically active molecules. Its structural framework, combining a pyrimidine ring with an iodine substituent and a phenyl group, makes it a valuable building block for drug discovery and material science.

The iodo-substituted phenylpyrimidine core of this molecule facilitates various chemical transformations, including cross-coupling reactions, which are pivotal in constructing complex organic structures. These reactions are widely employed in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting diseases such as cancer and inflammatory disorders. The presence of the iodine atom at the 5-position enhances its reactivity, making it an attractive candidate for palladium-catalyzed coupling reactions like Suzuki-Miyaura and Stille couplings.

In recent years, 5-Iodo-2-phenylpyrimidine has been extensively studied for its role in medicinal chemistry. Researchers have leveraged its scaffold to develop kinase inhibitors, which are crucial in treating cancers by inhibiting aberrant signaling pathways. For instance, derivatives of this compound have shown promise in targeting tyrosine kinases, which play a key role in cell proliferation and survival. The phenyl group at the 2-position further allows for modifications that can fine-tune the pharmacokinetic properties of the resulting molecules, such as solubility and metabolic stability.

Moreover, the CAS No 1261455-00-8 compound has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for organic semiconductors and light-emitting diodes (OLEDs). The iodine atom's electronic properties contribute to the molecule's ability to participate in π-conjugated systems, which are essential for optoelectronic applications. Recent studies have demonstrated its use in fabricating high-efficiency OLED materials, where its electron-withdrawing nature enhances charge transport properties.

The synthesis of 5-Iodo-2-phenylpyrimidine typically involves multi-step organic reactions starting from readily available precursors. One common approach includes halogenation of a phenylpyrimidine derivative followed by functional group interconversion. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for industrial-scale applications. The optimization of these synthetic routes has been a focus of research to meet the growing demand for high-quality intermediates in drug development.

Recent publications highlight the compound's utility in developing antiviral agents. The pyrimidine core is a common motif in nucleoside analogs, which are known to interfere with viral replication. By incorporating modifications such as iodine substitution, researchers can enhance binding affinity to viral enzymes while minimizing toxicity to host cells. This strategy has been particularly effective against RNA viruses, where the pyrimidine ring mimics natural nucleobases, allowing for precise inhibition of viral polymerases.

The role of 5-Iodo-2-phenylpyrimidine in computational chemistry cannot be overstated. High-throughput virtual screening (HTVS) has become an indispensable tool in identifying potential drug candidates. This compound's structural features make it a suitable target for computational modeling, enabling researchers to predict its interactions with biological targets with high accuracy. Such simulations have accelerated the drug discovery pipeline by filtering out less promising candidates early on, thereby saving time and resources.

In conclusion, 5-Iodo-2-phenylpyrimidine (CAS No: 1261455-00-8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it indispensable in synthesizing biologically active molecules and advanced materials. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation in both academic and industrial settings.